Cas no 1806955-94-1 (Ethyl 4-cyano-5-(difluoromethyl)-2-nitropyridine-3-acetate)

• Product Name: Ethyl 4-cyano-5-(difluoromethyl)-2-nitropyridine-3-acetate
• CAS No: 1806955-94-1
• MF: C₁₁H₉F₂N₃O₄
• MW: 285.203669309616
• CID: 4878989
• Update Time: 2025-10-30

Ethyl 4-cyano-5-(difluoromethyl)-2-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-(difluoromethyl)-2-nitropyridine-3-acetate

• Inchi： 1S/C11H9F2N3O4/c1-2-20-9(17)3-6-7(4-14)8(10(12)13)5-15-11(6)16(18)19/h5,10H,2-3H2,1H3
• InChI Key： XLLZAZBSOPEIFV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C#N)CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on Ethyl 4-cyano-5-(difluoromethyl)-2-nitropyridine-3-acetate

Ethyl 4-cyano-5-(difluoromethyl)-2-nitropyridine-3-acetate: A Comprehensive Overview

Ethyl 4-cyano-5-(difluoromethyl)-2-nitropyridine-3-acetate, identified by the CAS number 1806955-94-1, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, and nitro groups, along with an ethyl acetate moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various research and industrial purposes.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates the attachment of other functional groups. The cyano group (-CN) at the 4-position of the pyridine ring contributes to the compound's electron-withdrawing properties, enhancing its reactivity in certain chemical reactions. Similarly, the difluoromethyl group (-CF₂H) at the 5-position introduces fluorine atoms, which are known for their electronegativity and ability to influence the electronic environment of the molecule. The nitro group (-NO₂) at the 2-position further enhances the electron-withdrawing effects, making this compound highly reactive under specific conditions.

The ethyl acetate group attached to the pyridine ring at the 3-position adds a layer of complexity to this compound's structure. Ethyl acetate is a common ester group that can participate in various chemical transformations, such as hydrolysis or nucleophilic substitution reactions. This functional group also contributes to the solubility properties of the compound, making it more versatile for use in different solvents and reaction conditions.

Recent studies have highlighted the potential of Ethyl 4-cyano-5-(difluoromethyl)-2-nitropyridine-3-acetate in drug discovery and development. Researchers have explored its role as a precursor in synthesizing bioactive molecules with potential therapeutic applications. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been exploited to develop novel anti-inflammatory and anticancer agents. The presence of multiple functional groups allows for modular synthesis, enabling chemists to tailor the molecule's properties for specific biological targets.

In addition to its role in drug development, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into advanced materials research.

The synthesis of Ethyl 4-cyano-5-(difluoromethyl)-2-nitropyridine-3-acetate involves a multi-step process that typically begins with the preparation of intermediates containing key functional groups. For example, one common approach involves the nitration of a substituted pyridine derivative followed by subsequent substitutions and acetylation steps. The optimization of reaction conditions, such as temperature and solvent selection, is critical to achieving high yields and maintaining product purity.

From an environmental perspective, understanding the fate and transport of this compound is essential for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, this compound can undergo hydrolysis or biodegradation, reducing its persistence in natural environments. However, further research is needed to fully characterize its environmental behavior and develop strategies for safe handling and disposal.

In conclusion, Ethyl 4-cyano-5-(difluoromethyl)-2-nitropyridine-3-acetate (CAS No: 1806955-94-1) is a versatile organic compound with significant potential in various fields due to its unique chemical structure and reactivity. Its applications span drug discovery, materials science, and advanced synthetic chemistry. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.